Cas no 119557-95-8 (1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt (1:2))

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt (1:2) structure
119557-95-8 structure
Product Name:1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt (1:2)
CAS No:119557-95-8
MF:C7H4Na2O7S2
MW:310.212001800537
CID:133095
PubChem ID:169512
Update Time:2025-04-19

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt (1:2)
    • 4-FORMYL-1,3-BENZENEDISULFONIC ACID SODIUM SALT
    • 4-formyl-1,3-benzene disulfonic acid disodium salt
    • 4-formylbenzene-1,3-disulfonic acid,disodium salt
    • benzaldehyde-2,4-disulfonic acid disodium salt
    • sodium 4-formyl-1,3-benzenedisulfonate
    • sodium 4-formylbenzene-1,3-disulfonate
    • sodium 4-formylbenzene-1,3-disulphonate
    • 1,3-Benzenedisulfonic acid, 4-formyl-, sodium salt (1:2)
    • benzaldehyde-2,4-di(sodium sulphonate)(hydrate)
    • 4-Formyl-1,3-benzenedisulfonic acid, disodium salt
    • W-106773
    • disodium 4-formyl-1,3-benzenedisulfonate
    • 33513-44-9
    • AC8076
    • Sodium4-formylbenzene-1,3-disulfonate
    • MFCD00043913
    • NS00087444
    • AS-63661
    • disodium 4-methanoylbenzene-1,3-disulfonate
    • disodium;4-formylbenzene-1,3-disulfonate
    • BP-20433
    • 119557-95-8
    • EINECS 251-551-0
    • FT-0618570
    • A821810
    • Disodium 4-formylbenzene-1,3-disulphonate
    • Disodium 4-Formylbenzene-1,3-disulfonate
    • AKOS015900131
    • 1,3-Benzenedisulfonic acid, 4-formyl-, disodium salt
    • 4-Formyl-1,3-benzenedisulfonicacidsodiumsalt
    • AKOS015908732
    • SY016484
    • CS-W012067
    • SCHEMBL2996003
    • DTXSID80889714
    • Sodium 4-formylbenzene-1,3-disulfonate Hydrate
    • EN300-12579412
    • B0008
    • 4-Formylbenzene-1,3-disulfonic Acid Disodium Salt
    • FT-0645762
    • UUKHCUPMVISNFW-UHFFFAOYSA-L
    • disodium,4-formylbenzene-1,3-disulfonate
    • DTXCID201028966
    • Inchi: 1S/C7H6O7S2.2Na/c8-4-5-1-2-6(15(9,10)11)3-7(5)16(12,13)14;;/h1-4H,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2
    • InChI Key: UUKHCUPMVISNFW-UHFFFAOYSA-L
    • SMILES: S(C1C(C=O)=CC=C(C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 309.91900
  • Monoisotopic Mass: 309.91938337g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • PSA: 148.23000
  • LogP: 1.46890

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